N-(3,4-dimethylphenyl)-2-(4-nitrophenyl)propanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C17H18N2O3/c1-11-4-7-15(10-12(11)2)18-17(20)13(3)14-5-8-16(9-6-14)19(21)22/h4-10,13H,1-3H3,(H,18,20)
• InChI Key: YNVNEXMQJDDTRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-(3,4-dimethylphenyl)-2-(4-nitrophenyl)propanamide, also known as DPNP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPNP belongs to the class of organic compounds known as amides and is commonly used as a reagent in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-(4-nitrophenyl)propanamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes involved in the inflammatory response. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory effects in various animal models of inflammation. Additionally, this compound has been shown to have analgesic effects in animal models of pain. However, further research is needed to determine the full extent of this compound's biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-2-(4-nitrophenyl)propanamide in lab experiments is its relatively simple synthesis method. Additionally, this compound is relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(3,4-dimethylphenyl)-2-(4-nitrophenyl)propanamide. One area of research is the development of new compounds based on this compound with improved therapeutic properties. Additionally, further research is needed to determine the full extent of this compound's biochemical and physiological effects. Finally, the potential toxicity of this compound should be further investigated to determine its safety for use in various experiments.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(4-nitrophenyl)propanamide has been used in various scientific research studies due to its potential applications in different fields. One significant area of research is in the development of new drugs. This compound has been used as a starting material in the synthesis of various compounds with potential therapeutic applications, such as anti-inflammatory and anti-cancer drugs.